(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone

Specification

• CAS No.: 2034544-17-5
• Molecular Formula: C16H18F3N5O3S
• Molecular Weight: 417.41
• IUPAC Name: [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• Standard InChI: InChI=1S/C16H18F3N5O3S/c1-22-11-13(10-21-22)28(26,27)24-6-2-5-23(7-8-24)15(25)12-3-4-14(20-9-12)16(17,18)19/h3-4,9-11H,2,5-8H2,1H3
• Standard InChI Key: XBLKABYHVJFCEI-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CN=C(C=C3)C(F)(F)F

Introduction

The compound (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone is a complex organic molecule that incorporates several functional groups, including a pyrazole ring, a diazepane ring, and a trifluoromethyl-substituted pyridine. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and structural complexity.

Biological and Pharmacological Activities

While the search results do not provide specific information on the biological activities of this compound, similar structures have been explored for their potential as pharmaceutical agents. Compounds with pyrazole and diazepane rings have been studied for various biological activities, including anti-inflammatory, analgesic, and antimicrobial effects.

Data Table: General Information on Similar Compounds

Compound Feature	Description
Pyrazole Ring	Common in pharmaceuticals for various biological activities.
Diazepane Ring	Found in compounds with potential neurological effects.
Trifluoromethyl Group	Often used to enhance lipophilicity and stability in drugs.
Sulfonyl Group	Contributes to solubility and metabolic stability.

Future Directions

• Synthesis Optimization: Developing efficient synthesis protocols for this compound.

• Biological Screening: Evaluating its potential biological activities, such as antimicrobial or anti-inflammatory effects.

• Spectroscopic Characterization: Conducting detailed NMR and HRMS analyses to confirm its structure.